Cas no 1514640-99-3 (3-(5-methylthiophen-2-yl)cyclobutan-1-one)

• Product Name: 3-(5-methylthiophen-2-yl)cyclobutan-1-one
• CAS No: 1514640-99-3
• MF: C₉H₁₀OS
• MW: 166.240101337433
• CID: 5577259
• Update Time: 2025-06-09

3-(5-methylthiophen-2-yl)cyclobutan-1-one Chemical and Physical Properties

Names and Identifiers

• Cyclobutanone, 3-(5-methyl-2-thienyl)-
• 3-(5-Methylthiophen-2-yl)cyclobutan-1-one
• 3-(5-methylthiophen-2-yl)cyclobutan-1-one

• Inchi： 1S/C9H10OS/c1-6-2-3-9(11-6)7-4-8(10)5-7/h2-3,7H,4-5H2,1H3
• InChI Key： RKRSTELGHRIFJE-UHFFFAOYSA-N
• SMILES： C1(=O)CC(C2SC(C)=CC=2)C1

Experimental Properties

• Density: 1.209±0.06 g/cm3(Predicted)
• Boiling Point: 281.0±40.0 °C(Predicted)

Additional information on 3-(5-methylthiophen-2-yl)cyclobutan-1-one

Comprehensive Overview of 3-(5-methylthiophen-2-yl)cyclobutan-1-one (CAS No. 1514640-99-3): Properties, Applications, and Industry Insights

3-(5-methylthiophen-2-yl)cyclobutan-1-one (CAS No. 1514640-99-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research due to its unique structural features. The molecule combines a cyclobutanone core with a 5-methylthiophene substituent, offering a versatile scaffold for synthetic modifications. Its molecular formula (C₉H₁₀OS) and molecular weight (166.24 g/mol) make it an intermediate of interest for drug discovery, particularly in the development of small-molecule inhibitors and heterocyclic building blocks.

Recent studies highlight the compound's role in medicinal chemistry, where its thiophene-cyclobutanone hybrid structure is leveraged to modulate bioactivity and pharmacokinetic properties. Researchers are exploring its potential in targeting enzyme pathways associated with inflammation and metabolic disorders, aligning with the growing demand for precision therapeutics. The lipophilic nature of the methylthiophene moiety enhances membrane permeability, a critical factor in CNS drug design.

From a synthetic chemistry perspective, 1514640-99-3 serves as a key precursor for ring-expansion reactions and cross-coupling methodologies. Its ketone functionality allows for further derivatization via Grignard additions or reductive amination, making it valuable for library synthesis in high-throughput screening. Industry trends indicate rising interest in such fused heterocycles for catalysis and functional material development, particularly in OLEDs and conductive polymers.

Environmental and green chemistry considerations are also shaping its applications. The compound's low ecotoxicity profile and compatibility with solvent-free reactions align with Sustainable Development Goals (SDGs). Analytical techniques like HPLC-MS and NMR spectroscopy confirm its high purity (>98%), meeting stringent GMP standards for pharmaceutical use. FAQs such as "How to synthesize 3-(5-methylthiophen-2-yl)cyclobutan-1-one?" or "What are the spectroscopic characteristics of CAS 1514640-99-3?" reflect its technical relevance in peer-reviewed literature.

Market analysts project growth for 1514640-99-3 due to expanding R&D in bioconjugation and proteolysis-targeting chimeras (PROTACs). Its structure-activity relationship (SAR) data is increasingly cited in patents for kinase inhibitors, underscoring its commercial potential. For suppliers, emphasizing batch-to-batch consistency and scalable production protocols will be critical to meet demand from contract research organizations (CROs).